Cas no 1285593-37-4 (2-(Benzyloxy)-1,3-benzothiazol-6-amine)

• Product Name: 2-(Benzyloxy)-1,3-benzothiazol-6-amine
• CAS No: 1285593-37-4
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 5713527
• PubChem ID: 63231391
• Update Time: 2025-10-31

2-(Benzyloxy)-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1296203
• 1285593-37-4
• AKOS012534175
• 2-(BENZYLOXY)-1,3-BENZOTHIAZOL-6-AMINE
• 6-Benzothiazolamine, 2-(phenylmethoxy)-
• 2-(Benzyloxy)-1,3-benzothiazol-6-amine

• Inchi： 1S/C14H12N2OS/c15-11-6-7-12-13(8-11)18-14(16-12)17-9-10-4-2-1-3-5-10/h1-8H,9,15H2
• InChI Key： FJCNHUJORSPMGW-UHFFFAOYSA-N
• SMILES： S1C(=NC2C=CC(=CC1=2)N)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 256.06703418g/mol
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 451.6±47.0 °C(Predicted)
• pka: 3.92±0.10(Predicted)

Additional information on 2-(Benzyloxy)-1,3-benzothiazol-6-amine

Comprehensive Overview of 2-(Benzyloxy)-1,3-benzothiazol-6-amine (CAS No. 1285593-37-4)

2-(Benzyloxy)-1,3-benzothiazol-6-amine (CAS No. 1285593-37-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both a benzyloxy group and an amine functionality at specific positions makes it a valuable intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel therapeutic agents targeting chronic diseases and antimicrobial resistance.

In recent years, the search for benzothiazole derivatives has surged, driven by their promising pharmacological properties. 2-(Benzyloxy)-1,3-benzothiazol-6-amine is often explored in the context of structure-activity relationship (SAR) studies, which aim to optimize molecular frameworks for enhanced efficacy and reduced side effects. Its CAS No. 1285593-37-4 serves as a critical identifier in chemical databases, ensuring accurate referencing in patents and scientific literature. The compound’s solubility, stability, and reactivity under various conditions are also key areas of investigation, as these factors influence its suitability for large-scale synthesis and industrial applications.

The growing interest in green chemistry and sustainable synthesis methods has further highlighted the importance of compounds like 2-(Benzyloxy)-1,3-benzothiazol-6-amine. Researchers are actively exploring eco-friendly catalytic systems and solvent-free reactions to produce such intermediates with minimal environmental impact. This aligns with global trends toward reducing carbon footprints in chemical manufacturing. Additionally, the compound’s potential role in cancer research and neurodegenerative disease studies has been a hot topic, with many academic institutions and biotech companies investigating its mechanisms of action.

From a commercial perspective, 2-(Benzyloxy)-1,3-benzothiazol-6-amine is listed in catalogs of several fine chemical suppliers, catering to the needs of custom synthesis and contract research organizations (CROs). Its pricing and availability are influenced by factors such as purity, batch size, and regional demand. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its identity and quality, ensuring compliance with regulatory standards for research use.

In summary, 2-(Benzyloxy)-1,3-benzothiazol-6-amine (CAS No. 1285593-37-4) represents a versatile building block in modern organic chemistry, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its continued study is expected to yield innovative solutions to some of the most pressing challenges in healthcare and sustainability. As research progresses, this compound may unlock new avenues for drug development and industrial catalysis, solidifying its place in the scientific community.